(2S)-2-hydroxy-4-(octanoylamino)butanoic acid

• IUPAC Name: (2S)-2-hydroxy-4-(octanoylamino)butanoic acid
• InChI: InChI=1S/C12H23NO4/c1-2-3-4-5-6-7-11(15)13-9-8-10(14)12(16)17/h10,14H,2-9H2,1H3,(H,13,15)(H,16,17)/t10-/m0/s1
• InChI Key: BZNGYHNJPYQQMP-JTQLQIEISA-N
• Canonical SMILES: CCCCCCCC(=O)NCCC(C(=O)O)O
• Isomeric SMILES: CCCCCCCC(=O)NCC[C@@H](C(=O)O)O
• Molecular Formula: C12H23NO4
• Molecular Weight: 245.32 g/mol

Description

(2S)-2-hydroxy-4-(octanoylamino)butanoic acid, also known as HABA, is a molecule that has gained significant attention in the scientific community due to its potential applications in various fields, including medicine, food science, and material science. HABA is a derivative of the amino acid lysine and is synthesized through a series of chemical reactions involving lysine and octanoyl chloride.

Scientific Research Applications

(2S)-2-hydroxy-4-(octanoylamino)butanoic acid has been extensively studied for its potential applications in various fields. In medicine, (2S)-2-hydroxy-4-(octanoylamino)butanoic acid has been shown to have anti-inflammatory and antioxidant properties, making it a promising candidate for the treatment of various diseases such as arthritis and cardiovascular disease. (2S)-2-hydroxy-4-(octanoylamino)butanoic acid has also been studied for its potential use in drug delivery systems due to its ability to form stable complexes with various drugs.
In food science, (2S)-2-hydroxy-4-(octanoylamino)butanoic acid has been shown to have antimicrobial properties, making it a potential natural preservative. (2S)-2-hydroxy-4-(octanoylamino)butanoic acid has also been studied for its potential use as a food additive due to its ability to enhance the flavor and aroma of food products.
In material science, (2S)-2-hydroxy-4-(octanoylamino)butanoic acid has been studied for its potential use as a building block for the synthesis of various polymers and materials.

Mechanism of Action

The mechanism of action of (2S)-2-hydroxy-4-(octanoylamino)butanoic acid is not fully understood. However, it is believed that (2S)-2-hydroxy-4-(octanoylamino)butanoic acid exerts its anti-inflammatory and antioxidant effects through the inhibition of various enzymes and signaling pathways involved in inflammation and oxidative stress.
Biochemical and Physiological Effects:
(2S)-2-hydroxy-4-(octanoylamino)butanoic acid has been shown to have various biochemical and physiological effects. In vitro studies have shown that (2S)-2-hydroxy-4-(octanoylamino)butanoic acid can inhibit the activity of various enzymes involved in inflammation and oxidative stress, such as cyclooxygenase-2 and inducible nitric oxide synthase. (2S)-2-hydroxy-4-(octanoylamino)butanoic acid has also been shown to scavenge free radicals and protect against oxidative damage.

Advantages and Limitations for Lab Experiments

One of the main advantages of using (2S)-2-hydroxy-4-(octanoylamino)butanoic acid in lab experiments is its stability and ease of synthesis. (2S)-2-hydroxy-4-(octanoylamino)butanoic acid is a relatively stable molecule and can be synthesized in large quantities using simple chemical reactions. However, one limitation of using (2S)-2-hydroxy-4-(octanoylamino)butanoic acid in lab experiments is its limited solubility in water, which can affect its bioavailability and efficacy.

Future Directions

There are several future directions for the study of (2S)-2-hydroxy-4-(octanoylamino)butanoic acid. One potential direction is the development of (2S)-2-hydroxy-4-(octanoylamino)butanoic acid-based drug delivery systems for the targeted delivery of various drugs. Another potential direction is the synthesis of (2S)-2-hydroxy-4-(octanoylamino)butanoic acid derivatives with improved solubility and bioavailability. Additionally, further studies are needed to fully understand the mechanism of action of (2S)-2-hydroxy-4-(octanoylamino)butanoic acid and its potential applications in medicine, food science, and material science.

Synthesis Methods

The synthesis of (2S)-2-hydroxy-4-(octanoylamino)butanoic acid involves the reaction of lysine with octanoyl chloride in the presence of a base such as sodium hydroxide. The reaction results in the formation of (2S)-2-hydroxy-4-(octanoylamino)butanoic acid and hydrochloric acid as a byproduct. The purity of (2S)-2-hydroxy-4-(octanoylamino)butanoic acid can be increased through various purification techniques such as recrystallization and chromatography.